Cas no 648917-72-0 (3H-Pyrazol-3-one, 2-(4-amino-3-methylphenyl)-1,2-dihydro-5-methyl-)

3H-Pyrazol-3-one, 2-(4-amino-3-methylphenyl)-1,2-dihydro-5-methyl- structure
648917-72-0 structure
Product Name:3H-Pyrazol-3-one, 2-(4-amino-3-methylphenyl)-1,2-dihydro-5-methyl-
CAS No:648917-72-0
MF:C11H13N3O
MW:203.240422010422
CID:412502
PubChem ID:21883876
Update Time:2025-04-19

3H-Pyrazol-3-one, 2-(4-amino-3-methylphenyl)-1,2-dihydro-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3H-Pyrazol-3-one, 2-(4-amino-3-methylphenyl)-1,2-dihydro-5-methyl-
    • 2-(4-amino-3-methylphenyl)-5-methyl-1H-pyrazol-3-one
    • 2-(4-amino-3-methylphenyl)-5-methyl-1,2-dihydropyrazol-3-one
    • SCHEMBL4412164
    • DTXSID00619398
    • 648917-72-0
    • 2-(4-Amino-3-methylphenyl)-5-methyl-1,2-dihydro-3H-pyrazol-3-one
    • GYQVQGNPXJUOER-UHFFFAOYSA-N
    • 2-(4-Amino-3-methylphenyl)-5-methyl-1H-pyrazol-3(2H)-one
    • Inchi: 1S/C11H13N3O/c1-7-5-9(3-4-10(7)12)14-11(15)6-8(2)13-14/h3-6,13H,12H2,1-2H3
    • InChI Key: GYQVQGNPXJUOER-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C)NN1C1C=CC(=C(C)C=1)N

Computed Properties

  • Exact Mass: 203.10599
  • Monoisotopic Mass: 203.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 58.4Ų

Experimental Properties

  • PSA: 58.36
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